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Compound of Interest

Compound Name: Dibenzyl chlorophosphonate

Cat. No.: B014004 Get Quote

An In-depth Technical Guide to the Safety and Handling of Dibenzyl Phosphorochloridate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for dibenzyl

phosphorochloridate (CAS RN: 538-37-4), a reagent commonly used in pharmaceutical and

chemical synthesis. Adherence to these guidelines is crucial for ensuring laboratory safety and

minimizing risks associated with the handling of this compound.

Chemical Identification and Physical Properties
Dibenzyl phosphorochloridate, also known as dibenzylphosphoryl chloride, is a phosphorylating

agent.[1] Key identification and physical data are summarized below.
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Identifier Value

Chemical Name Dibenzyl phosphorochloridate

Synonyms
Dibenzylphosphoryl chloride, Chlorophosphoric

acid dibenzyl ester

CAS Number 538-37-4

Molecular Formula C14H14ClO3P

Molecular Weight 296.69 g/mol [2][3]

Appearance Thick oil; Colourless to Yellow Solution[4][5]

Boiling Point 428.2 ± 34.0 °C (Predicted)[5]

Density 1.283 g/mL[5]

Solubility

Soluble in benzene, sparingly soluble in

chloroform.[3][5] Used in solutions with inert

solvents like chloroform, carbon tetrachloride,

benzene, and ether.[3][4]

Hazard Identification and GHS Classification
Dibenzyl phosphorochloridate is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[6][7]

Skin Corrosion/Irritation H315: Causes skin irritation[8]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation[8]

Germ Cell Mutagenicity H340: May cause genetic defects[8]

Carcinogenicity H350: May cause cancer[8]

Flammable Liquid H225: Highly flammable liquid and vapour[8]

Aspiration Hazard
H304: May be fatal if swallowed and enters

airways[8]

Signal Word:Danger[8]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and ensure

stability.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear suitable personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles with side shields, and a lab coat.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools and take precautionary measures against static discharge.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents. The compound is

also moisture-sensitive.

Store in a freezer at -20°C for stability.[5] It is recommended to prepare the reagent just prior

to use as distillation can lead to violent decomposition.[1][3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling dibenzyl phosphorochloridate:

Protection Type Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields or

a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use.

Body Protection
Lab coat or other protective clothing to prevent

skin contact.

Respiratory Protection

Use in a well-ventilated area. If aerosols or

vapors are generated, a respirator may be

required.

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[9]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[9]

Ingestion
Do NOT induce vomiting.[8] Rinse mouth with

water. Seek immediate medical attention.[9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: The compound is combustible and may decompose under fire conditions

to produce toxic fumes of phosphorus oxides, carbon oxides, and hydrogen chloride. Vapors

may be heavier than air and can travel to a source of ignition and flash back.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Wear appropriate PPE. Avoid breathing vapors, mist, or gas.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, vermiculite) and

place it in a suitable container for disposal.[10] Do not use combustible materials like paper

towels to clean up. Following the removal of the spill, ventilate the area.[11]

Experimental Protocols
Dibenzyl phosphorochloridate is a key reagent in phosphorylation reactions. Below is a

representative protocol for the synthesis of a phosphorylated compound.

Synthesis of a Phosphorylated Derivative

This protocol describes a general procedure for the N-phosphorylation of a substrate using

dibenzyl phosphorochloridate.

Materials:

Substrate containing an N-H bond

Dibenzyl phosphorochloridate (DBPCl)

Sodium hexamethyldisilazide (NaHMDS)

Anhydrous Tetrahydrofuran (THF)

Nitrogen or Argon atmosphere

Standard glassware for anhydrous reactions

Procedure:

Dissolve the substrate in anhydrous THF under an inert atmosphere.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of NaHMDS in THF to the reaction mixture.
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Stir the mixture at 0 °C for 30 minutes.

In a separate flask, dissolve dibenzyl phosphorochloridate in anhydrous THF.

Slowly add the DBPCl solution to the reaction mixture at 0 °C.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the

reaction by TLC or LC-MS.

Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium

chloride solution.

Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography.

Visualizations
Safety and Handling Workflow
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Caption: Workflow for the safe handling of dibenzyl phosphorochloridate.

Experimental Workflow: N-Phosphorylation
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Caption: A typical experimental workflow for N-phosphorylation using dibenzyl

phosphorochloridate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. First Aid: Chemical Exposure | UMass Memorial Health [ummhealth.org]

2. alfa-chemistry.com [alfa-chemistry.com]

3. DIBENZYLPHOSPHORYL CHLORIDE | 538-37-4 [chemicalbook.com]

4. Dibenzyl Chlorophosphonate [drugfuture.com]

5. 538-37-4 CAS MSDS (DIBENZYLPHOSPHORYL CHLORIDE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

6. echemi.com [echemi.com]

7. (Chloro(phenylmethoxy)phosphoryl)oxymethylbenzene | C14H14ClO3P | CID 4641201 -
PubChem [pubchem.ncbi.nlm.nih.gov]

8. Dibenzyl chlorophosphate - High purity | EN [georganics.sk]

9. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

10. chemtekinc.com [chemtekinc.com]

11. jk-sci.com [jk-sci.com]

To cite this document: BenchChem. [Dibenzyl phosphorochloridate safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014004#dibenzyl-phosphorochloridate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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